Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

what is voglibose used for in diabetes

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Voglibose

CAS No.: 83480-29-9

Cat. No.: S546850

Introduction to Voglibose

Voglibose is a synthetic compound belonging to the class of aminocyclitols and was first launched in Japan
in 1994 [1] [2]. It is characterized as a small molecule with the chemical formula C10H21NO7 [1]. Unlike
some other anti-diabetic agents, voglibose acts locally within the gastrointestinal tract, is minimally absorbed

systemically, and has a favorable profile for use in diverse patient populations [3] [4].

Mechanism of Action

Voglibose exerts its anti-hyperglycemic effect through reversible, competitive inhibition of membrane-bound

intestinal alpha-glucosidases [3] [5]. The diagram below illustrates its primary mechanism and subsequent

physiological effects.
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Voglibose inhibits alpha-glucosidase enzymes, delaying carbohydrate digestion and glucose absorption,

thereby reducing postprandial hyperglycemia and increasing GLP-1 secretion.

Key Pharmacological Characteristics
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e Enzyme Specificity: Voglibose potently inhibits disaccharidases like sucrase, maltase, and
isomaltase, but has no inhibitory action against pancreatic alpha-amylase or lactase [3] [5]. This
specificity may contribute to its differentiated gastrointestinal side effect profile compared to other
AGls like acarbose [5] [6].

e Systemic Exposure: Voglibose is poorly absorbed after oral administration [1] [3]. It undergoes
little to no metabolism, and renal excretion is negligible, with undetectable plasma concentrations
after an oral dose [3]. This results in a primarily local action within the gut lumen.

¢ Incretin Modulation: Beyond enzyme inhibition, voglibose facilitates the mobilization of endogenous
glucagon-like peptide-1 (GLP-1) [3] [5] [7]. The delayed absorption of carbohydrates allows for
enhanced GLP-1 secretion from distal L-cells in the intestine, which in turn enhances insulin secretion
and sensitivity, and inhibits glucagon secretion, contributing to lowered fasting glucose levels [5] [7].

Clinical Applications and Usage

Voglibose is indicated for managing postprandial hyperglycemia across various therapeutic scenarios in

diabetes management [1] [3] [4].

Primary Indications

¢ Type 2 Diabetes Mellitus: Used as monotherapy alongside diet and exercise, or as add-on
therapy with other oral hypoglycemic agents (e.g., metformin, sulfonylureas) or insulin when glycemic
control is inadequate [1] [3] [8].

¢ Prevention of Type 2 Diabetes: Shown to significantly lower the risk of progression to frank diabetes
in high-risk individuals with Impaired Glucose Tolerance (IGT) [3].

Secondary and Off-Label Uses

¢ Glycogen Storage Disease Type lb: Helps prevent hypoglycemia by inhibiting carbohydrate
digestion [3] [4].

¢ Non-Diabetic Hyperinsulinemia: Manages hypoglycemic attacks [3] [4].

¢ Steroid-Induced Diabetes Mellitus: Limited clinical data supports its use in this setting [3] [4].

Clinical Efficacy Data
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Clinical trials and real-world studies demonstrate that veglibose effectively improves key glycemic

parameters, particularly postprandial glucose and HbA1lc.

Monotherapy and Real-World Evidence

The 12-week prospective, observational VICTORY study in India provided real-world evidence for

voglibose use [9].

Table 1: Efficacy Outcomes from the VICTORY Real-World Study (12 Weeks, n=1,365) [9]

Baseline

Week 12

Mean Change

Parameter P-value
(Mean) (Mean) (D)

HbAlc (%) 8.27% 7.29% -0.98% <0.001
Fasting Blood Glucose (mg/dL) 146.2 mg/dL 119.1 mg/dL -27.1 mg/dL <0.001
Postprandial Blood Glucose 231.9 mg/dL 179.7 mg/dL -52.2 mg/dL < 0.001
(mgldL)

Body Weight (kg) 71.4 kg 70.4 kg -1.00 kg 0.121

(NS)

NS: Not Significant

Combination Therapy and Comparative Efficacy

e Comparison with Acarbose: A crossover comparative study found that both voglibose (0.2 mg TID)
and acarbose (100 mg TID) significantly decreased HbAlc and postprandial glucose [6]. While
efficacy was similar, voglibose was associated with significantly fewer gastrointestinal adverse
events (increased flatulence: 56.7% vs. 90%) [6].

¢ Synergy with Metformin: A 24-week randomized controlled trial in drug-naive patients demonstrated
that a fixed-dose combination of voglibose plus metformin was superior to metformin monotherapy
[10]. The combination resulted in a significantly greater reduction in HbAlc (-1.62% vs. -1.31%),
greater weight loss (-1.63 kg vs. -0.86 kg), and improved glycemic variability without increasing
hypoglycemia risk [10].
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Safety and Tolerability Profile

Voglibose is generally well-tolerated, with most adverse effects being mild to moderate and primarily

gastrointestinal due to its localized mechanism of action.

Table 2: Adverse Drug Reactions Associated with Voglibose

Category Common Adverse Reactions (< 1-20%)

Serious/Rare Adverse Reactions

Gastrointestinal Flatulence, Diarrhea, Abdominal
pain/discomfort, Bloating, Abdominal
fullness, Nausea [8] [6] [4]

Hepatic Asymptomatic elevation of liver enzymes (up
to 20%) [4]

Metabolic -

Neurological Dizziness (transient, soon after dose) [4]

Dermatological  Skin rash [8]

Precautions and Contraindications

Pneumatosis intestinalis (gas cysts
in the bowel wall) [8] [4]

Severe cholestasis, Hepatitis
(hypersensitivity) [4]

Hypoglycemia (especially when
combined with other antidiabetics)

[4]

e Contraindications: Patients with chronic intestinal disorders, inflammatory bowel disease,

intestinal obstruction, or severe hepatic impairment should avoid voglibose [8] [4].
e Special Populations: Considered safe in elderly patients and those with mild to moderate renal

impairment, but should be avoided in end-stage renal disease [3] [4].

Experimental Research Considerations

For researchers designing studies involving vegliboese, key methodological details from clinical trials

provide a foundation for protocol development.
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Dosing and Administration in Clinical Trials

e Standard Dosing: Clinical trials typically use 0.2 mg or 0.3 mg administered orally three times
daily immediately before meals [3] [8] [10]. The maximum recommended daily dose is 0.6 mg [8].

¢ Dose Titration: In some study designs, a dose escalation strategy is employed after 4-8 weeks if
adequate glycemic control is not achieved [10].

e Formulations: Studies have utilized both conventional tablets and oral disintegrating tablets (ODT),
with ODT formulations noted for potentially improving medication compliance [3] [4].

Key Efficacy Endpoints and Assessments

¢ Primary Endpoint: Change in HbAlc from baseline to study endpoint is the most common primary
efficacy measure [10] [9].
e Secondary Endpoints:
o Postprandial Glucose (PPG): Measured at 1-hour and 2-hour intervals after a meal [6].
o Fasting Plasma Glucose (FPG) [9].
o Glycemic Variability: Assessed using metrics like the M-value derived from self-monitored
blood glucose (SMBG) profiles [10].
o Body Weight [10] [9].
o Lipid Parameters (e.g., LDL-cholesterol) [7].

Safety Assessments

¢ Primary Safety Measures: Monitoring incidence and severity of gastrointestinal adverse events
[10] [6].

e Laboratory Tests: Regular assessment of liver function tests (LFTs) and renal function [10] [4].

e Hypoglycemia Events: Documented episodes of hypoglycemia, particularly when used in
combination with insulin or insulin secretagogues [9].

Conclusion

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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